Dronedarone hydrochloride
CAS No.: 141625-93-6
VCID: VC0194553
Molecular Formula: C31H45ClN2O5S
Molecular Weight: 593.2 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.

Description | Dronedarone hydrochloride is a medication used to manage atrial fibrillation (AF) in patients with a history of paroxysmal or persistent AF to reduce the risk of hospitalization . Dronedarone, sold under the brand name Multaq, is a non-iodinated class III anti-arrhythmic drug . It was developed to avoid the iodine-associated adverse effects of amiodarone, a commonly used antiarrhythmic drug . Dronedarone exhibits electrophysiological properties from all four Vaughan-Williams classes of antiarrhythmic agents . Dronedarone differs structurally from amiodarone in that it lacks the iodine component and has a shorter half-life . The absence of iodine reduces the toxic effects on the thyroid and other organs, while the shorter half-life makes dosing less complicated compared to amiodarone . However, the FDA label for dronedarone includes a boxed warning, stating that dronedarone is contraindicated in patients with NYHA Class IV heart failure, NYHA Class II and III heart failure with a recent decompensation requiring hospitalization or referral to a specialized heart failure clinic, or with permanent atrial fibrillation . Dronedarone functions as a multi-channel blocker, influencing sodium, potassium, and calcium ion channels and inhibiting β-adrenergic receptors . This multifaceted action helps restore normal sinus rhythm and reduce heart rate in atrial fibrillation . Clinical studies have demonstrated that dronedarone can decrease arterial blood pressure, reduce oxygen consumption, and dilate coronary arteries . |
---|---|
CAS No. | 141625-93-6 |
Product Name | Dronedarone hydrochloride |
Molecular Formula | C31H45ClN2O5S |
Molecular Weight | 593.2 g/mol |
IUPAC Name | N-[2-butyl-3-[4-[3-(dibutylamino)propoxy]benzoyl]-1-benzofuran-5-yl]methanesulfonamide;hydrochloride |
Standard InChI | InChI=1S/C31H44N2O5S.ClH/c1-5-8-12-29-30(27-23-25(32-39(4,35)36)15-18-28(27)38-29)31(34)24-13-16-26(17-14-24)37-22-11-21-33(19-9-6-2)20-10-7-3;/h13-18,23,32H,5-12,19-22H2,1-4H3;1H |
Standard InChIKey | DWKVCQXJYURSIQ-UHFFFAOYSA-N |
SMILES | CCCCC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C)C(=O)C3=CC=C(C=C3)OCCCN(CCCC)CCCC.Cl |
Canonical SMILES | CCCCC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C)C(=O)C3=CC=C(C=C3)OCCCN(CCCC)CCCC.Cl |
Appearance | Yellow Solid |
Purity | > 95% |
Synonyms | N-[2-Butyl-3-[4-[3-(dibutylamino)propoxy]benzoyl]-5-benzofuranyl]methanesulfonamide Hydrochloride |
PubChem Compound | 219025 |
Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume